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Compound of Interest

Compound Name: 4-(4-Bromophenyl)-1-butene

Cat. No.: B100662

An In-depth Technical Guide to 4-(4-
Bromophenyl)-1-butene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4-(4-Bromophenyl)-1-butene, a versatile intermediate in pharmaceutical and fine
chemical synthesis. This document includes a summary of its key properties, a detailed,
representative experimental protocol for its synthesis, and a logical workflow diagram to
illustrate the synthetic process.

Core Physical and Chemical Properties

4-(4-Bromophenyl)-1-butene is a substituted aromatic compound featuring a bromophenyl
group attached to a butene chain. Its bifunctional nature, possessing both an aromatic halide
and a terminal alkene, makes it a valuable building block in organic synthesis, particularly for
the introduction of the 4-bromophenylbutyl moiety in the development of more complex
molecules.

Data Presentation: Summary of Quantitative Properties

The known physical and chemical properties of 4-(4-Bromophenyl)-1-butene are summarized
in the table below for easy reference and comparison.
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Property Value Reference

1-bromo-4-(but-3-en-1-

IUPAC Name J)benzene [1]
CAS Number 15451-32-8 [1]
Molecular Formula C1oH11Br [1]
Molecular Weight 211.10 g/mol [1]
Boiling Point 239.5 °C at 760 mmHg

Density 1.268 g/cm3

Flash Point 98.7 °C

SMILES C=CCCC1=CC=C(C=C1)Br [1]
InChiKey QDNBBDYPPSSRTB- o

UHFFFAOYSA-N

Experimental Protocols: Synthesis of 4-(4-
Bromophenyl)-1-butene

The synthesis of 4-(4-Bromophenyl)-1-butene can be achieved through several standard
cross-coupling methodologies. A common and effective approach is the Grignard reaction,
which involves the coupling of a Grignard reagent prepared from a bromophenyl precursor with
an appropriate butenyl halide. Below is a detailed, representative protocol for this synthesis.

Methodology: Synthesis via Grignard Reaction

This protocol outlines the formation of a Grignard reagent from 1,4-dibromobenzene and its
subsequent reaction with an allyl halide.

Materials and Equipment:
e 1,4-dibromobenzene

e Magnesium turnings
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e Anhydrous diethyl ether or THF

e Allyl bromide

 lodine crystal (as initiator)

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Anhydrous magnesium sulfate (MgSQOa)

» Round-bottom flask, three-necked

e Reflux condenser

e Dropping funnel

e Magnetic stirrer and stir bar

e Heating mantle

 Inert atmosphere setup (Nitrogen or Argon)

Standard glassware for workup and purification
Procedure:

o Apparatus Setup: All glassware must be rigorously dried in an oven and assembled hot
under a positive pressure of an inert gas (Nitrogen or Argon) to exclude atmospheric
moisture. The setup consists of a three-necked round-bottom flask equipped with a reflux
condenser, a dropping funnel, and a gas inlet.

o Grignard Reagent Formation:

o Place magnesium turnings (1.1 equivalents) and a small crystal of iodine into the reaction
flask.

o In the dropping funnel, prepare a solution of 1,4-dibromobenzene (1.0 equivalent) in
anhydrous diethyl ether.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o

o

o

Add a small portion of the dibromobenzene solution to the magnesium turnings to initiate
the reaction. Initiation is indicated by the disappearance of the iodine color and the
spontaneous refluxing of the ether. Gentle warming may be required to start the reaction.

Once initiated, add the remainder of the dibromobenzene solution dropwise at a rate that
maintains a gentle reflux.

After the addition is complete, continue to stir the mixture and gently heat to reflux for an
additional 30-60 minutes to ensure complete formation of the 4-bromophenylmagnesium
bromide reagent.

e Coupling Reaction:

o

Cool the Grignard reagent solution in an ice bath.

Prepare a solution of allyl bromide (1.0 equivalent) in anhydrous diethyl ether and add it to
the dropping funnel.

Add the allyl bromide solution dropwise to the cooled, stirring Grignard reagent. Maintain
the temperature below 10 °C during the addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2-4 hours.

o Workup and Purification:

Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise
addition of a saturated aqueous solution of ammonium chloride.

Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the
agueous layer twice with diethyl ether.

Combine the organic extracts and wash them with brine.

Dry the combined organic layer over anhydrous magnesium sulfate, filter, and concentrate
the solvent under reduced pressure using a rotary evaporator.
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o The crude product can be purified by vacuum distillation or silica gel column
chromatography to yield pure 4-(4-Bromophenyl)-1-butene.

Mandatory Visualization: Synthetic Workflow

The following diagram illustrates the logical workflow for the synthesis of 4-(4-
Bromophenyl)-1-butene via the Grignard reaction protocol described above.
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Start: Dry Apparatus
under Inert Atmosphere

L. Preparation

Prepare Solution:
1,4-Dibromobenzene in Anhydrous Ether

P. Addition

Y

Grignard Reagent Formation:
- Add Mg turnings & 12 to flask
- Initiate with dibromobenzene solution
- Add remaining solution dropwise
- Reflux to completion

B. Coupling

Y

Coupling Reaction:
- Cool Grignard reagent
- Add Allyl Bromide solution dropwise
- Stir at room temperature

K. Quenching & Extraction

Y

Aqueous Workup:
- Quench with sat. NH4Cl(aq)
- Separate organic layer
- Extract agueous layer with ether

b. Isolation

Y

Purification:
- Dry with MgSOa
- Filter & Concentrate
- Purify via vacuum distillation
or column chromatography

6. Final Isolation

Final Product:
4-(4-Bromophenyl)-1-butene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-(4-Bromophenyl)-1-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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